methyl (2R)-2-amino-3-(3-chlorophenyl)propanoate hydrochloride
Overview
Description
Methyl (2R)-2-amino-3-(3-chlorophenyl)propanoate hydrochloride, also known as MCPA, is a synthetic compound used as a herbicide and insecticide. It is a colorless, odorless, crystalline solid that is soluble in water and is used to control weeds and pests in crops and gardens. MCPA has been used since the 1950s and is one of the most widely used herbicides in the world.
Scientific Research Applications
Methyl (2R)-2-amino-3-(3-chlorophenyl)propanoate hydrochloride has been studied extensively in scientific research, particularly for its agricultural applications. It has been used for the control of broadleaf weeds in crop fields, as well as for the control of insects in orchards and gardens. It has also been used to control aquatic weeds in ponds and lakes. In addition, methyl (2R)-2-amino-3-(3-chlorophenyl)propanoate hydrochloride has been studied for its potential use in controlling plant diseases, as well as for its ability to stimulate plant growth and increase crop yields.
Mechanism of Action
Target of Action
Similar compounds have been shown to inhibit the proliferation of colon cancer cells
Mode of Action
It’s known that similar compounds selectively inhibit the proliferation of colon cancer cells . This suggests that the compound may interact with its targets to disrupt cell division and growth.
Biochemical Pathways
Given its potential anti-proliferative effects, it may influence pathways related to cell cycle regulation and apoptosis .
Result of Action
Similar compounds have been shown to inhibit the proliferation of colon cancer cells , suggesting that this compound may have similar effects.
Advantages and Limitations for Lab Experiments
Methyl (2R)-2-amino-3-(3-chlorophenyl)propanoate hydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to obtain and store. In addition, methyl (2R)-2-amino-3-(3-chlorophenyl)propanoate hydrochloride is relatively non-toxic to humans and animals, which makes it a safe compound to use in experiments. However, the compound can be toxic to aquatic organisms, and it can also be toxic to beneficial insects such as bees and butterflies. Therefore, it is important to use caution when using methyl (2R)-2-amino-3-(3-chlorophenyl)propanoate hydrochloride in laboratory experiments.
Future Directions
The future of methyl (2R)-2-amino-3-(3-chlorophenyl)propanoate hydrochloride research is promising. There is potential for the development of new and improved formulations that are more effective at controlling weeds and pests, as well as more environmentally friendly. In addition, research is being conducted on the potential use of methyl (2R)-2-amino-3-(3-chlorophenyl)propanoate hydrochloride as an anti-fungal agent, as well as on its use in controlling plant diseases. There is also potential for the development of new methods of synthesis, which could make methyl (2R)-2-amino-3-(3-chlorophenyl)propanoate hydrochloride more cost effective and easier to obtain. Finally, research is being conducted on the potential use of methyl (2R)-2-amino-3-(3-chlorophenyl)propanoate hydrochloride as a fertilizer, which could help improve crop yields.
Synthesis Methods
Methyl (2R)-2-amino-3-(3-chlorophenyl)propanoate hydrochloride is synthesized by the reaction of 3-chloroaniline with formaldehyde in the presence of an acid catalyst. This reaction produces a mixture of the two possible isomers of methyl (2R)-2-amino-3-(3-chlorophenyl)propanoate hydrochloride, (2R)-2-amino-3-(3-chlorophenyl)propanoic acid and (2S)-2-amino-3-(3-chlorophenyl)propanoic acid. The hydrochloride salt of the (2R)-isomer is the active ingredient in methyl (2R)-2-amino-3-(3-chlorophenyl)propanoate hydrochloride and is the form most widely used as an herbicide and insecticide.
properties
IUPAC Name |
methyl (2R)-2-amino-3-(3-chlorophenyl)propanoate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClNO2.ClH/c1-14-10(13)9(12)6-7-3-2-4-8(11)5-7;/h2-5,9H,6,12H2,1H3;1H/t9-;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDVSQQKLRHVYFU-SBSPUUFOSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(CC1=CC(=CC=C1)Cl)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@@H](CC1=CC(=CC=C1)Cl)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13Cl2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (2r)-2-amino-3-(3-chlorophenyl)propanoate hydrochloride | |
CAS RN |
457654-75-0 |
Source
|
| Record name | D-Phenylalanine, 3-chloro-, methyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=457654-75-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
